Cas no 332013-54-4 (1H-1,2,3-Triazole-4-acetic acid, 5-carboxy-)

• Product Name: 1H-1,2,3-Triazole-4-acetic acid, 5-carboxy-
• CAS No: 332013-54-4
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 1460754
• PubChem ID: 58953039
• Update Time: 2025-04-20

1H-1,2,3-Triazole-4-acetic acid, 5-carboxy- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-acetic acid, 5-carboxy-
• SCHEMBL4138807
• 332013-54-4
• 5-Carboxy-1H-1,2,3-triazole-4-acetic acid
• DTXSID101270562

• Inchi： 1S/C5H5N3O4/c9-3(10)1-2-4(5(11)12)7-8-6-2/h1H2,(H,9,10)(H,11,12)(H,6,7,8)
• InChI Key： LHKXEHDYWKKEQV-UHFFFAOYSA-N
• SMILES： OC(CC1C(C(=O)O)=NNN=1)=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.17